![molecular formula C6H9NO3 B6160207 (6R,7aS)-6-hydroxy-hexahydropyrrolo[1,2-c][1,3]oxazol-3-one CAS No. 233764-49-3](/img/no-structure.png)
(6R,7aS)-6-hydroxy-hexahydropyrrolo[1,2-c][1,3]oxazol-3-one
Overview
Description
“(6R,7aS)-6-hydroxy-hexahydropyrrolo[1,2-c][1,3]oxazol-3-one” is a type of oxazole, which is a class of organic compounds containing a five-membered aromatic ring with one oxygen atom, one nitrogen atom, and three carbon atoms . Oxazoles are known for their diverse biological activities and are used in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of oxazoles typically consists of a five-membered ring containing one oxygen atom, one nitrogen atom, and three carbon atoms . The specific structure of “(6R,7aS)-6-hydroxy-hexahydropyrrolo[1,2-c][1,3]oxazol-3-one” would depend on the arrangement of these atoms and any additional functional groups.
Chemical Reactions Analysis
Oxazoles can undergo various chemical reactions, including direct arylation and alkenylation . The specific reactions that “(6R,7aS)-6-hydroxy-hexahydropyrrolo[1,2-c][1,3]oxazol-3-one” can undergo would depend on its specific structure and functional groups.
Physical And Chemical Properties Analysis
The physical and chemical properties of oxazoles can vary widely depending on their specific structure and functional groups. Some general properties of oxazoles include being aromatic and having a five-membered ring structure .
Mechanism of Action
The mechanism of action of oxazoles can vary widely depending on their specific structure and functional groups. Some oxazoles have been found to have antimicrobial activity , but the mechanism of action of “(6R,7aS)-6-hydroxy-hexahydropyrrolo[1,2-c][1,3]oxazol-3-one” is not known without further information.
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (6R,7aS)-6-hydroxy-hexahydropyrrolo[1,2-c][1,3]oxazol-3-one involves the cyclization of an amino alcohol with a carboxylic acid. The amino alcohol is first protected with a suitable protecting group to prevent unwanted reactions during the cyclization. The carboxylic acid is then activated with a coupling reagent to facilitate the reaction with the protected amino alcohol. The protecting group is then removed to yield the desired product.", "Starting Materials": [ "6-amino-1-hexanol", "2,4-dimethylbenzoic acid", "Protecting group (e.g. TBDMS)", "Coupling reagent (e.g. EDC/HOBt)" ], "Reaction": [ "Protect the amino group of 6-amino-1-hexanol with a suitable protecting group (e.g. TBDMS) using a standard procedure.", "Activate 2,4-dimethylbenzoic acid with a coupling reagent (e.g. EDC/HOBt) in the presence of a base (e.g. DIPEA) to form an active ester.", "Add the protected amino alcohol to the activated ester and stir at room temperature for several hours to allow for cyclization.", "Remove the protecting group using a standard deprotection procedure to yield (6R,7aS)-6-hydroxy-hexahydropyrrolo[1,2-c][1,3]oxazol-3-one." ] } | |
CAS RN |
233764-49-3 |
Molecular Formula |
C6H9NO3 |
Molecular Weight |
143.1 |
Purity |
95 |
Origin of Product |
United States |
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